Cas no 5421-17-0 (Benzeneacetic acid,hexyl ester)

• Product Name: Benzeneacetic acid,hexyl ester
• CAS No: 5421-17-0
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 367556
• Update Time: 2025-04-19

Benzeneacetic acid,hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,hexyl ester
• hexyl 2-phenylacetate
• HEXYL-PHENYLACETATE
• Hexyl benzeneacetate
• Hexyl phenylacetate
• n-Hexyl phenylacetate
• n-Hexyl-phenylacetat
• phenyl-acetic acid hexyl ester
• Phenyl-essigsaeure-hexylester
• UNII-9OMY0L6TTU

• Inchi： 1S/C14H20O2/c1-2-3-4-8-11-16-14(15)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3
• InChI Key： MTAHGWGAEGVCLS-UHFFFAOYSA-N
• SMILES： CCCCCCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.97 g/mL at 25 °C(lit.)
• Boiling Point: 264-265 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.485(lit.)
• PSA: 26.30000
• LogP: 3.35260
• FEMA: 3457 | HEXYL PHENYLACETATE

Benzeneacetic acid,hexyl ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives